Cas no 2839128-76-4 ((1R,5S)-N,N-dimethyl-3-azabicyclo[3.1.0]hexan-1-amine dihydrochloride)

• Product Name: (1R,5S)-N,N-dimethyl-3-azabicyclo[3.1.0]hexan-1-amine dihydrochloride
• CAS No: 2839128-76-4
• MF: C₇H₁₆Cl₂N₂
• MW: 199.121339797974
• CID: 5887369
• PubChem ID: 165881066
• Update Time: 2025-06-15

(1R,5S)-N,N-dimethyl-3-azabicyclo[3.1.0]hexan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-N,N-dimethyl-3-azabicyclo[3.1.0]hexan-1-amine;dihydrochloride
• 2839128-76-4
• EN300-39667500
• (1R,5S)-N,N-dimethyl-3-azabicyclo[3.1.0]hexan-1-amine dihydrochloride

• Inchi： 1S/C7H14N2.2ClH/c1-9(2)7-3-6(7)4-8-5-7;;/h6,8H,3-5H2,1-2H3;2*1H/t6-,7-;;/m0../s1
• InChI Key： ZKNQWALFGJQAGJ-JFYKYWLVSA-N
• SMILES： Cl.Cl.N(C)(C)[C@@]12CNC[C@@H]1C2

Computed Properties

• Exact Mass: 198.0690539g/mol
• Monoisotopic Mass: 198.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on (1R,5S)-N,N-dimethyl-3-azabicyclo[3.1.0]hexan-1-amine dihydrochloride

Professional Introduction to (1R,5S)-N,N-dimethyl-3-azabicyclo[3.1.0]hexan-1-amine dihydrochloride (CAS No. 2839128-76-4)

Compound CAS No. 2839128-76-4, specifically identified as (1R,5S)-N,N-dimethyl-3-azabicyclo[3.1.0]hexan-1-amine dihydrochloride, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate bicyclic structure and azabicyclo framework, has garnered considerable attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents.

The molecular architecture of this compound is a testament to the ingenuity of synthetic chemists who have meticulously crafted its structure to optimize biological activity. The presence of a nitrogen-containing heterocycle not only contributes to its unique chemical properties but also opens up avenues for diverse interactions with biological targets. This structural motif is particularly noteworthy in the context of drug discovery, where such features often correlate with enhanced binding affinity and selectivity.

In recent years, there has been a surge in research focusing on azabicyclo compounds due to their promising pharmacological profiles. These compounds have been explored for their potential applications in treating a variety of diseases, including neurological disorders, infectious diseases, and cancer. The specific stereochemistry of (1R,5S)-N,N-dimethyl-3-azabicyclo[3.1.0]hexan-1-amine dihydrochloride is particularly intriguing, as it may influence its metabolic stability and bioavailability.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The bicyclic structure provides a stable core that can be modified to enhance specific pharmacological properties. Researchers have been particularly interested in leveraging this scaffold to develop compounds that interact with complex biological pathways, such as those involved in inflammation and pain management.

Recent studies have highlighted the importance of chirality in drug design, emphasizing that the stereochemical configuration of a molecule can significantly impact its biological activity. The stereochemistry of (1R,5S)-N,N-dimethyl-3-azabicyclo[3.1.0]hexan-1-amine dihydrochloride has been carefully optimized to ensure maximal efficacy while minimizing potential side effects. This approach aligns with the broader trend in pharmaceutical research towards developing enantiopure or highly enantiomerically enriched compounds.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more amenable for formulation into various pharmaceutical dosage forms. This solubility profile is crucial for ensuring that the compound can be effectively delivered to target tissues and organs within the body.

The synthesis of such complex molecules requires a deep understanding of organic chemistry principles and advanced synthetic techniques. The preparation of (1R,5S)-N,N-dimethyl-3-azabicyclo[3.1.0]hexan-1-amine dihydrochloride involves multiple steps, each requiring precise control over reaction conditions to achieve high yields and purity levels. The use of chiral auxiliaries or catalysts during synthesis ensures the correct stereochemical outcome.

In the context of drug discovery pipelines, compounds like this serve as valuable building blocks for more complex molecules. They can be further modified through chemical transformations to explore new chemical space and identify novel therapeutic agents with improved pharmacological profiles.

The potential applications of this compound extend beyond traditional small-molecule drug development. It has also shown promise in the field of biotechnology, where it can be used as a precursor for more complex biomolecules or as an intermediate in synthetic biology applications.

The interdisciplinary nature of pharmaceutical research often involves collaboration between chemists, biologists, pharmacologists, and clinicians to fully realize the therapeutic potential of compounds like this one. Such collaborations are essential for translating laboratory discoveries into safe and effective treatments for patients.

As research continues to evolve, new methodologies and technologies are being developed to enhance the efficiency and scalability of drug discovery processes. The use of computational modeling and high-throughput screening techniques allows researchers to rapidly evaluate the potential properties of novel compounds before moving into costly and time-consuming experimental validation.

The future prospects for (1R,5S)-N,N-dimethyl-3-azabicyclo[3.1.0]hexan-1-amine dihydrochloride are bright, with ongoing studies exploring its interactions with various biological targets and evaluating its suitability for clinical development. The insights gained from these studies will contribute to our understanding of disease mechanisms and provide new opportunities for therapeutic intervention.